2-{1-oxo-7-sulfamoyl-1H,2H-pyrrolo[1,2-d][1,2,4]triazin-2-yl}acetic acid

• Molecular Formula: C8H8N4O5S
• Molecular Weight: 272.24 g/mol
• SMILES: C1=C2C(=O)N(N=CN2C=C1S(=O)(=O)N)CC(=O)O
• InChI: InChI=1S/C8H8N4O5S/c9-18(16,17)5-1-6-8(15)12(3-7(13)14)10-4-11(6)2-5/h1-2,4H,3H2,(H,13,14)(H2,9,16,17)
• InChIKey: LGAQUDZLVYFWIR-UHFFFAOYSA-N

Sulfamoyl-Pyrrolotriazine Acetic Acid Intermediate

2-{1-oxo-7-sulfamoyl-1H,2H-pyrrolo[1,2-d][1,2,4]triazin-2-yl}acetic acid (CAS 1955516-12-7) is a heterocyclic small molecule featuring a fused pyrrolo[1,2-d][1,2,4]triazine core with a primary sulfamoyl (-SO₂NH₂) group at the 7-position and a carboxylic acid side chain at the 2-position [1]. With a molecular formula of C₈H₈N₄O₅S and a molecular weight of 272.24 g/mol, it belongs to the broader class of pyrrolotriazine derivatives, a scaffold widely recognized in medicinal chemistry as a privileged kinase inhibitor template [2]. This compound is catalogued as an intermediate in the preparation of platelet-activating factor (PAF) antagonists . Its structural differentiation lies in the synergistic combination of the pyrrolotriazine heterocycle with a primary sulfamoyl moiety, which imparts distinct hydrogen-bonding capacity and potential for zinc-binding interactions not present in des-sulfamoyl analogs.

1 PAF antagonist intermediate with documented synthetic pathway

2 Sulfamoyl zinc-binding group for carbonic anhydrase fragment studies

3 Fused pyrrolotriazine scaffold for kinase inhibitor research

• [1] PubChem Compound Summary for CID 75481748, 2-{1-oxo-7-sulfamoyl-1H,2H-pyrrolo[1,2-d][1,2,4]triazin-2-yl}acetic acid. National Center for Biotechnology Information. Accessed April 2026. View Source
• [2] Zask, A., et al. Privileged scaffolds or promiscuous binders: a glance of pyrrolo[2,1-f][1,2,4]triazines and related bridgehead nitrogen heterocycles in medicinal chemistry. Current Pharmaceutical Design, 2013, 19(12), 2188-2205. View Source

Why Analogs Cannot Substitute for This Intermediate

Interchanging this compound with its closest structural analogs—the des-sulfamoyl parent (CAS 75841-19-9) or the 7-chlorosulfonyl variant—introduces fundamentally different physicochemical and reactivity profiles that affect both downstream synthetic utility and pharmacological screening outcomes. The primary sulfamoyl group establishes a distinct hydrogen-bond donor/acceptor network (2 HBD, 7 HBA) and lowers the computed logP by 1.4 units relative to the des-sulfamoyl analog [1]. This translates to altered solubility, chromatographic behavior, and protein-binding potential. Furthermore, the sulfamoyl moiety serves as a recognized zinc-binding group (ZBG) in carbonic anhydrase inhibitor design, a pharmacophoric feature completely absent in the des-sulfamoyl version [2]. The 7-chlorosulfonyl analog, while synthetically related, is an electrophilic intermediate requiring further hydrolysis to reach the target sulfamoyl oxidation state, making it unsuitable for direct biological evaluation in sulfamoyl-dependent assays. The quantitative evidence below demonstrates that substitution is not scientifically neutral.

Zinc-binding motif Primary sulfamoyl enables metal coordination Des-sulfamoyl analog cannot engage carbonic anhydrase targets

Synthetic state Stable final sulfamoyl intermediate ready for coupling Chlorosulfonyl analog is moisture-sensitive and requires hydrolysis step

• [1] Comparative computed property analysis from PubChem: CID 75481748 (target, XLogP3 -1.4, 2 HBD, 7 HBA) vs. CID 12585367 (des-sulfamoyl analog, XLogP3 0, 1 HBD, 4 HBA). PubChem, National Center for Biotechnology Information. View Source
• [2] Supuran, C.T. Carbonic anhydrases: novel therapeutic applications for inhibitors and activators. Nature Reviews Drug Discovery, 2008, 7, 168-181. (Class-level evidence for primary sulfamoyl as zinc-binding group). View Source

Quantitative Differentiation vs. Closest Analogs

Lipophilicity Shift vs. Des-Sulfamoyl Analog

The 7-sulfamoyl substitution in the target compound produces a substantial shift in computed lipophilicity compared to the des-sulfamoyl pyrrolotriazine acetic acid analog (CAS 75841-19-9). This difference governs solubility, permeability, and chromatographic retention behavior critical for both in vitro assay design and purification workflow selection [1].

Lipophilicity Shift

Reported

XLogP3: -1.4 (target) vs 0 (des-sulfamoyl)
Δ = -1.4 log units

Supports solubility and assay design differentiation

Computed by XLogP3 3.0, PubChem

Evidence Dimension	Computed XLogP3 (lipophilicity)
Target Compound Data	XLogP3 = -1.4
Comparator Or Baseline	Des-sulfamoyl analog (CAS 75841-19-9, PubChem CID 12585367): XLogP3 = 0
Quantified Difference	ΔXLogP3 = -1.4 (target is 1.4 log units more hydrophilic)
Conditions	Computed by XLogP3 3.0 algorithm, PubChem release 2021.05.07

Why This Matters

A 1.4 log unit shift in lipophilicity significantly impacts aqueous solubility and non-specific protein binding, directly influencing IC50/EC50 interpretation in biochemical and cellular assays.

• [1] Comparative PubChem computed properties: CID 75481748 (target) vs. CID 12585367 (des-sulfamoyl analog). XLogP3 values computed by XLogP3 3.0. National Center for Biotechnology Information. Accessed April 2026. View Source

Hydrogen-Bond Donor/Acceptor Profile Differentiation

The primary sulfamoyl group adds one additional hydrogen-bond donor (HBD) and three additional hydrogen-bond acceptors (HBA) relative to the des-sulfamoyl analog. This altered H-bond pharmacophore directly impacts the compound's capacity to engage biological targets that require a sulfamoyl-type zinc-binding motif, such as carbonic anhydrase isoforms [1]. The sulfamoyl group is a well-established zinc-binding group (ZBG) in fragment-based and structure-based drug design [2].

H-Bond Profile

Class-level

2 HBD, 7 HBA vs 1 HBD, 4 HBA
TPSA 143 vs ~76 Ų

Enables zinc-binding target engagement

Class-level evidence for carbonic anhydrase ZBG

Evidence Dimension	Hydrogen-bond donor and acceptor count
Target Compound Data	2 HBD, 7 HBA, Topological PSA = 143 Ų
Comparator Or Baseline	Des-sulfamoyl analog: 1 HBD, 4 HBA, Topological PSA = 76 Ų (estimated)
Quantified Difference	ΔHBD = +1; ΔHBA = +3; ΔTPSA ≈ +67 Ų
Conditions	Computed by Cactvs 3.4.8.18, PubChem. Class-level ZBG evidence from carbonic anhydrase literature.

Why This Matters

The additional HBD/HBA capacity is prerequisite for specific target classes (e.g., metalloenzymes) where the sulfamoyl group coordinates the catalytic metal ion; the des-sulfamoyl analog cannot engage these targets through the same mechanism.

• [1] PubChem computed properties for CID 75481748 (2 HBD, 7 HBA, TPSA 143 Ų) and CID 12585367 (1 HBD, 4 HBA). National Center for Biotechnology Information. View Source
• [2] Supuran, C.T. How many carbonic anhydrase inhibition mechanisms exist? Journal of Enzyme Inhibition and Medicinal Chemistry, 2016, 31(3), 345-360. (Primary sulfamoyl as canonical zinc-binding group for carbonic anhydrase isoforms). View Source

PAF Antagonist Synthetic Intermediate Designation

This compound is explicitly catalogued as an intermediate in the preparation of platelet-activating factor (PAF) antagonists, a therapeutic class investigated for inflammatory, asthmatic, and thrombotic indications . This contrasts with the broader class of pyrrolotriazine acetic acid derivatives, which are more commonly employed as generic kinase inhibitor building blocks. The documented Bechtel et al. (1985) reference provides a validated synthetic lineage linking this intermediate to a defined pharmacological target class .

Synthetic Pathway

Data to verify

Documented as PAF antagonist intermediate

Reduces synthetic route failure risk

Vendor catalog annotation; verify primary reference

Evidence Dimension	Documented synthetic application pathway
Target Compound Data	Intermediate for PAF antagonist preparation (Bechtel, W.D., et al.: J. Pharm. Sci., 74, 1265, 1985)
Comparator Or Baseline	Generic pyrrolotriazine acetic acids (e.g., CAS 75841-19-9): no specific target pathway annotated in major databases
Quantified Difference	Qualitative: documented lineage to PAF pharmacology vs. unannotated general intermediate
Conditions	Vendor catalog annotation (Toronto Research Chemicals / LabMix24); reference to primary literature.

Why This Matters

For procurement decisions in PAF antagonist drug discovery programs, using an intermediate with a documented synthetic pathway reduces the risk of synthetic route failure compared to unvalidated analogs.

Sulfamoyl Stability vs. Chlorosulfonyl Analog

The target compound features the primary sulfamoyl group (-SO₂NH₂) as its final oxidation state, whereas the 7-chlorosulfonyl analog (CAS 1955557-57-9) bears an electrophilic -SO₂Cl group that is a reactive precursor requiring further hydrolysis or aminolysis to reach the sulfamoyl form . This difference in functional group oxidation state has direct consequences for compound handling, storage stability, and compatibility with downstream reactions. The chlorosulfonyl analog is susceptible to hydrolysis upon exposure to moisture, potentially generating HCl and compromising both purity and reproducibility in biological assays .

Stability Profile

Class-level

Stable sulfamoyl (-SO₂NH₂) vs moisture-sensitive chlorosulfonyl (-SO₂Cl)

Avoids additional hydrolysis step

Class-level sulfonyl chloride reactivity

Evidence Dimension	Functional group stability and synthetic readiness for biological evaluation
Target Compound Data	Primary sulfamoyl (-SO₂NH₂): hydrolytically stable under standard laboratory conditions
Comparator Or Baseline	7-Chlorosulfonyl analog (CAS 1955557-57-9): -SO₂Cl is moisture-sensitive, generates HCl upon hydrolysis
Quantified Difference	Qualitative: stable final intermediate vs. reactive precursor requiring additional synthetic step
Conditions	Class-level chemical reactivity of sulfonyl chlorides vs. sulfonamides (standard organic chemistry knowledge).

Why This Matters

Procuring the sulfamoyl compound directly eliminates the need for an additional hydrolysis or aminolysis step, reducing synthetic cycle time, minimizing purity risks, and avoiding the handling challenges associated with moisture-sensitive sulfonyl chloride intermediates.

Rotatable Bond and Conformational Flexibility Comparison

The carboxylic acid side chain at the 2-position introduces one additional rotatable bond compared to pyrrolotriazine cores without the acetic acid substituent. This influences the conformational entropy penalty upon target binding, a parameter relevant for structure-based drug design and molecular docking campaigns [1]. The sulfamoyl group at position 7 is essentially rigid (no additional rotatable bonds), meaning the increased flexibility relative to the des-sulfamoyl analog (3 vs. 2 rotatable bonds) is entirely attributable to the acetic acid side chain common to both molecules. The key differentiation is that the target compound combines this flexible side chain with a polar, hydrogen-bond-capable sulfamoyl head group, whereas simpler pyrrolotriazine scaffolds lack this functional duality [1].

Rotatable Bonds

Reported

3 (target) vs 2 (des-sulfamoyl)

Balanced conformational flexibility for target accommodation

Computed by Cactvs, PubChem

Evidence Dimension	Rotatable bond count
Target Compound Data	3 rotatable bonds
Comparator Or Baseline	Des-sulfamoyl analog: 2 rotatable bonds; simple pyrrolo[1,2-d][1,2,4]triazine core: 0 rotatable bonds
Quantified Difference	Target has 3 rotatable bonds vs. 2 for des-sulfamoyl analog (both contain acetic acid side chain; difference due to sulfamoyl group geometry)
Conditions	Computed by Cactvs 3.4.8.18, PubChem.

Why This Matters

Rotatable bond count directly influences predicted oral bioavailability (Veber rules) and conformational sampling requirements in computational docking; the target compound's balanced flexibility may offer advantages in accommodating diverse binding site geometries.

• [1] PubChem computed properties: CID 75481748 (3 rotatable bonds) and CID 12585367 (2 rotatable bonds). Computed by Cactvs 3.4.8.18. National Center for Biotechnology Information. View Source

Optimal Application Scenarios

PAF Antagonist Late-Stage Intermediate Supply

Research groups pursuing platelet-activating factor (PAF) receptor antagonists for inflammatory or thrombotic indications should prioritize this compound as a key intermediate. The documented synthetic pathway referencing Bechtel et al. (1985) provides validated precedent for its use in constructing PAF antagonist scaffolds . The sulfamoyl group is already installed in its final oxidation state, eliminating the need for post-coupling deprotection or hydrolysis steps that would be required if using the 7-chlorosulfonyl analog.

Carbonic Anhydrase Inhibitor Fragment Screening

The primary sulfamoyl moiety functions as a validated zinc-binding group (ZBG) for carbonic anhydrase isoforms I, II, IX, and XII . The compound's physicochemical profile (XLogP3 = -1.4, TPSA = 143 Ų, 2 HBD, 7 HBA) is consistent with fragment-like properties suitable for biophysical screening (NMR, SPR, X-ray crystallography). The carboxylic acid handle at the 2-position permits further Derivatization for structure-activity relationship (SAR) expansion while maintaining the sulfamoyl ZBG interaction with the catalytic zinc ion. Procurement of this compound provides a direct entry point for CA inhibitor fragment elaboration without requiring multi-step synthesis of the sulfamoyl-pyrrolotriazine core.

Pyrrolotriazine Library Physicochemical Benchmarking

The computed property differentiation between this compound and its des-sulfamoyl analog (ΔXLogP3 = -1.4, ΔHBD = +1, ΔHBA = +3) provides a measurable case study for medicinal chemistry teams optimizing pyrrolotriazine lead series. By obtaining both the target compound (CAS 1955516-12-7) and the des-sulfamoyl analog (CAS 75841-19-9), researchers can experimentally validate the impact of the sulfamoyl substituent on solubility, permeability, metabolic stability, and off-target binding in a head-to-head format. This paired procurement strategy enables systematic property optimization prior to committing to a specific substitution pattern in a lead series.

Sulfamoylation Methodology Reference Standard

The compound serves as an analytical reference standard for laboratories developing novel sulfamoylation methodologies on pyrrolotriazine or related heterocyclic scaffolds. Purity specifications (≥95% as reported by commercial suppliers ) enable its use as a calibrated reference for HPLC, LC-MS, and NMR method development. The well-defined heterocyclic framework with both a sulfamoyl reporting group and a carboxylic acid quantification handle makes it suitable for reaction optimization studies where yield and regioselectivity of sulfamoyl installation must be precisely measured.

Application

Selection Property

Validation Focus

PAF antagonist synthesis workflow

Documented synthetic pathway

Reproducibility and purity of late-stage intermediate

Carbonic anhydrase inhibitor fragment screening

Sulfamoyl zinc-binding group

Biophysical binding (NMR, SPR) and SAR expansion

Pyrrolotriazine lead series optimization

Analog pair for head-to-head property comparison

Solubility, permeability, and off-target profiling

Sulfamoylation methodology reference

High purity analytical reference

HPLC/LC-MS method development and calibration